Cas no 2287333-21-3 (7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287333-21-3
• MF: C₁₃H₁₆BrN₃O₂
• MW: 326.18904209137
• CID: 6602749
• PubChem ID: 165738199
• Update Time: 2025-07-25

7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole
• 2287333-21-3
• EN300-6749284

• Inchi： 1S/C13H16BrN3O2/c1-18-11-5-4-10(14)13-12(11)15-16-17(13)7-9-3-2-6-19-8-9/h4-5,9H,2-3,6-8H2,1H3
• InChI Key： HRZMADGTPIEGSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(CC1COCCC1)N=N2)OC

Computed Properties

• Exact Mass: 325.04259g/mol
• Monoisotopic Mass: 325.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.2Ų

Additional information on 7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole

7-Bromo-4-Methoxy-1-[(Oxan-3-Yl)Methyl]-1H-1,2,3-Benzotriazole: A Comprehensive Overview

The compound 7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole, with the CAS number 2287333-21-3, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their versatile applications in various industries due to their unique chemical properties and structural flexibility.

The structure of 7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole comprises a benzene ring fused with a triazole ring system. The presence of a bromine atom at the 7-position and a methoxy group at the 4-position introduces significant electronic effects that influence its reactivity and stability. Additionally, the oxanane (tetrahydropyran) moiety attached via a methyl group at position 1 adds further complexity to its structure, potentially enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a novel UV stabilizer in polymer materials. Its ability to absorb ultraviolet radiation effectively makes it a promising candidate for applications in coatings, plastics, and textiles. Researchers have also explored its role as an antioxidant, where it demonstrates remarkable efficiency in preventing oxidative degradation in various systems. These findings underscore its potential in extending the shelf life of food products and pharmaceutical formulations.

In the pharmaceutical sector, 7-bromo-4-methoxy derivatives have been investigated for their potential as anti-inflammatory agents. Preclinical studies suggest that this compound exhibits potent anti-inflammatory activity by modulating key inflammatory pathways. Furthermore, its structural modifications have shown promise in targeting specific receptors involved in chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments are expected to facilitate large-scale production for industrial applications.

In terms of toxicity profile, preliminary studies indicate that this compound exhibits low toxicity in acute exposure models. However, long-term toxicity studies are currently underway to assess its safety for human use. Regulatory agencies are closely monitoring these developments to ensure compliance with international safety standards.

The integration of computational chemistry techniques has significantly enhanced our understanding of the molecular interactions governing the properties of this compound. Advanced molecular modeling tools have provided insights into its electronic structure and conformational flexibility, paving the way for rational drug design and material optimization.

In conclusion, 7-bromo-4-methoxy-1-[(oxan-3-yl)methyl]-1H-1,2,3-benzotriazole represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activities position it as a key player in future innovations within materials science and pharmacology. Continued research is essential to fully unlock its potential and address any challenges associated with its practical implementation.